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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670

An In-depth Technical Guide to 1-Naphthylacetonitrile

Abstract

1-Naphthylacetonitrile, with the CAS Registry Number 132-75-2, is an aromatic organic
compound featuring a naphthalene ring substituted with an acetonitrile group.[1][2] It typically
presents as a white to pale yellow solid.[1][3] This compound serves as a crucial intermediate
in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.[1][3] Its
reactivity is primarily centered around the nitrile functional group, which readily participates in
nucleophilic addition reactions.[1] This guide provides a comprehensive overview of the
physical and chemical properties, spectroscopic data, synthesis protocols, reactivity, and safety
considerations associated with 1-Naphthylacetonitrile, intended for researchers and
professionals in the fields of chemistry and drug development.

Chemical and Physical Properties

1-Naphthylacetonitrile is characterized by its naphthalene moiety, which imparts aromatic
properties.[1] It is a solid at room temperature with a distinct melting point range.[3] While its
solubility in water is limited, it is soluble in common organic solvents such as chloroform,
dichloromethane, methanol, ethanol, and acetone.[1][3][4]

Table 1: Physical and Chemical Properties of 1-Naphthylacetonitrile
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Property Value Reference

CAS Number 132-75-2 [2][4]1[5]1[6]

Molecular Formula Ci2HoN [2][4][5]1[7][8]

Molecular Weight 167.21 g/mol [415117119]
White to yellow solid or melt;

Appearance , [1][4][8]
colorless to pale yellow solid

Melting Point 33-35 °C (lit.); 82-84 °C (lit.) 41151071181

N ) 191-194 °C at 18 mmHg (lit.);

Boiling Point [41[51[718]
323.9 °C at 760 mmHg

Density 1.1+0.1 g/cm3 [7]

Refractive Index

n20/D 1.6192 (lit.)

[4105]1(8]

Flash Point

>230 °F (>110 °C)

[4]18]

Vapor Pressure

0.0 £ 0.7 mmHg at 25°C

[7]

Insoluble in water.[4][8]
Soluble in organic solvents like

ethanol, acetone, chloroform

Solubility ] ] [1114]
(sparingly), dichloromethane
(slightly), and methanol
(slightly).

LogP 2.68 [7]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of 1-

Naphthylacetonitrile. The following table summarizes the available spectral data.

Table 2: Spectroscopic Data for 1-Naphthylacetonitrile
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Technique Data Availability
1H NMR Available[4][9][10]
13C NMR Available[9]

Mass Spectrometry (MS) Available[4][9][11]
Infrared Spectroscopy (IR) Available[4][9]

Chemical Reactivity and Stability

Stability: 1-Naphthylacetonitrile is stable under normal temperatures and pressures.[12] It
should be stored in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances.[12][13]

Reactivity: The compound's reactivity is largely dictated by the nitrile (-C=N) group.[1]

» Incompatible Materials: It is incompatible with strong oxidizing agents, strong reducing
agents, strong acids, and strong bases.[12][13]

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may
produce irritating and toxic gases and fumes, including nitrogen oxides, carbon monoxide,
and carbon dioxide.[12]

» Nucleophilic Addition: The nitrile group is susceptible to nucleophilic addition reactions, which
is a key aspect of its utility as a synthetic intermediate.[1] For instance, it can be hydrolyzed
under acidic conditions to form 1-naphthylacetic acid or undergo ethanolysis to produce ethyl
1-naphthylacetate.[14]

Synthesis Protocols

The most common method for synthesizing 1-Naphthylacetonitrile is through the nucleophilic
substitution of a 1-naphthylmethyl halide with a cyanide salt.[15]

Experimental Protocol: Synthesis from 1-Chloromethylnaphthalene[4][15]
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This protocol describes the synthesis of 1-Naphthylacetonitrile via the reaction of 1-
chloromethylnaphthalene with sodium cyanide.

Materials:

1-Chloromethylnaphthalene (6959)

Sodium Cyanide (3509)

Methanol (1500ml)

Water (475ml)
Procedure:

o A mixture of 695g of 1-chloromethylnaphthalene, 1500ml of methanol, 475ml of water, and
3509 of sodium cyanide is prepared in a suitable reaction vessel.

e The mixture is heated to boiling reflux with constant stirring.
e The reaction is allowed to proceed for 2 hours under these conditions.

» After the reaction is complete, approximately 1300ml of methanol is evaporated from the
mixture.

e The mixture is then cooled.
e The resulting product is washed with water until it is neutral.

e This procedure yields 670-680g of 1-Naphthylacetonitrile.[4]
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Caption: A diagram illustrating the synthetic workflow for 1-Naphthylacetonitrile.

Workflow for 1-Naphthylacetonitrile Synthesis

Mix Reactants:
1-Chloromethylnaphthalene
Sodium Cyanide
Methanol, Water

tep 1

Heat to Boiling Reflux
with Stirring

tep 2

React for 2 Hours

Evaporate Methanol
(approx. 1300ml)

Cool Mixture

Wash with Water
until Neutral

inal Product

Yield: 1-Naphthylacetonitrile
(670-680q9)

Click to download full resolution via product page
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Applications

1-Naphthylacetonitrile is a versatile building block in organic synthesis.[1]

o Pharmaceutical Intermediate: Its primary industrial application is as an intermediate in the
production of pharmaceuticals.[1][3] A notable example is its use in the synthesis of the
antidepressant Agomelatine.[3]

e Agrochemical Synthesis: It is also utilized in the manufacturing of various agrochemicals.[1]

o Chemical Synthesis: It serves as a precursor for other chemical compounds, such as 1-
naphthylacetate and tert-butyl benzoates.[4][16]

Role of 1-Naphthylacetonitrile as an Intermediate

1-Naphthylacetonitrile

(Intermediate)

Synthesis Synthesis

Fine Chemicals
(e.g., 1-Naphthylacetate)

Pharmaceuticals

(e.g., Agomelatine) Agrochemicals

Click to download full resolution via product page

Caption: The role of 1-Naphthylacetonitrile as a key synthetic intermediate.

Safety and Handling

1-Naphthylacetonitrile is classified as harmful and requires careful handling to avoid
exposure.

Table 3: Safety and Handling Information for 1-Naphthylacetonitrile
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Category

Information

Reference

GHS Hazard Statements

H302: Harmful if swallowed.
H312: Harmful in contact with
skin. H315: Causes skin
irritation. H319: Causes
serious eye irritation. H332:

Harmful if inhaled.

Hazard Codes

Xn (Harmful)

[4]

Risk Statements

R20/21/22: Harmful by

inhalation, in contact with skin

and if swallowed. R36/37/38:
Irritating to eyes, respiratory

system and skin.

[8]

Safety Statements

S24/25: Avoid contact with skin

and eyes. S26: In case of
contact with eyes, rinse
immediately with plenty of
water and seek medical
advice. S36/37/39: Wear
suitable protective clothing,
gloves, and eye/face

protection.

[8]

First Aid

Ingestion: Rinse mouth, drink
2-4 cupfuls of milk or water if
conscious. Do NOT induce

vomiting. Seek medical aid.

Inhalation: Move to fresh air. If

not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
medical aid. Skin: Flush skin
with plenty of soap and water
for at least 15 minutes while

removing contaminated

clothing. Eyes: Flush eyes with

[12]
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plenty of water for at least 15

minutes. Seek medical aid.

Wear appropriate protective

eyeglasses or chemical safety
Personal Protective Equipment  goggles, gloves, and protective
(PPE) clothing. Use a NIOSH/MSHA-

approved respirator if

[12][13]

ventilation is inadequate.

Store in a cool, dry, well-
ventilated area in a tightly

Storage ] [41[12]
closed container, away from

incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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